Cas no 2679801-85-3 ((2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679801-85-3
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 5644046
• PubChem ID: 165919501
• Update Time: 2025-06-13

(2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679801-85-3
• (2R)-3-[(cyanomethyl)sulfanyl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28280018
• (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C7H7F3N2O3S/c8-7(9,10)6(15)12-4(5(13)14)3-16-2-1-11/h4H,2-3H2,(H,12,15)(H,13,14)/t4-/m0/s1
• InChI Key： LEUNEOJUFADXGD-BYPYZUCNSA-N
• SMILES： S(CC#N)C[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 256.01294775g/mol
• Monoisotopic Mass: 256.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Additional information on (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Research Brief on (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679801-85-3)

Recent studies on (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679801-85-3) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and prodrugs. This chiral compound, characterized by its trifluoroacetamido and cyanomethylsulfanyl functional groups, has garnered attention for its unique chemical properties and pharmacological relevance. The compound's stereospecificity and reactive moieties make it a valuable building block in medicinal chemistry, enabling the design of targeted therapies with enhanced efficacy and reduced off-target effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2679801-85-3 in the synthesis of cysteine protease inhibitors. Researchers employed this compound as a precursor to develop irreversible inhibitors targeting cathepsin family enzymes, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study reported that derivatives of (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid exhibited nanomolar inhibitory activity against cathepsin B and L, with improved selectivity profiles compared to previous generations of inhibitors.

Further investigations have explored the compound's application in prodrug design. Its ability to undergo controlled metabolic activation makes it particularly suitable for masking reactive functional groups in drug candidates. A recent patent application (WO2023056789) describes the use of 2679801-85-3 derivatives as prodrug moieties for antiviral agents, demonstrating enhanced bioavailability and tissue-specific delivery in preclinical models. The trifluoroacetamido group was found to play a crucial role in modulating the release kinetics of the active drug moiety.

Analytical characterization of (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid has been refined through advanced techniques. A 2024 publication in Analytical Chemistry presented a novel LC-MS/MS method for quantifying this compound and its metabolites in biological matrices, achieving detection limits of 0.1 ng/mL. This methodological advancement supports pharmacokinetic studies and will facilitate the translation of related drug candidates into clinical development.

The safety profile of 2679801-85-3 has been evaluated in recent toxicological assessments. While the compound itself shows acceptable cytotoxicity parameters in vitro (IC50 > 100 μM in HEK293 cells), researchers emphasize the need for careful structural optimization when developing derivatives, as modifications to the cyanomethylsulfanyl group can significantly influence both potency and toxicity. These findings underscore the importance of structure-activity relationship studies when working with this chemical scaffold.

Looking forward, the unique properties of (2R)-3-(cyanomethyl)sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid position it as a versatile tool in drug discovery. Current research directions include exploring its application in targeted protein degradation strategies and as a warhead in covalent inhibitor design. The compound's commercial availability and well-characterized synthesis route (typically achieved through asymmetric synthesis from L-cysteine derivatives) further enhance its appeal for medicinal chemistry applications.